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Compound of Interest

4-Bromomethyl-2-chloro-1-
Compound Name:
methoxybenzene

Cat. No.: B1281141

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a comprehensive safety manual. Always consult the most recent Safety Data Sheet (SDS) from
your supplier and adhere to all institutional and regulatory safety protocols.

Introduction

4-Bromomethyl-2-chloro-1-methoxybenzene is a substituted aromatic compound with
applications in organic synthesis, particularly in the development of pharmaceutical
intermediates. Its chemical structure, featuring a reactive bromomethyl group, also presents
significant health and safety hazards. This guide provides an in-depth overview of the safe
handling, storage, and emergency procedures for this compound, designed for laboratory and
research environments.

Hazard Identification and Classification

4-Bromomethyl-2-chloro-1-methoxybenzene is classified as a hazardous substance. The
primary hazards are its corrosive nature and its properties as a lachrymator (a substance that
irritates the eyes and causes tearing).

GHS Hazard Statements:
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o Causes severe skin burns and eye damage.[1]
e May cause respiratory irritation.[1]
o Toxic if swallowed.[1]

Due to its corrosive and irritant properties, all handling of this compound should be conducted
with appropriate personal protective equipment (PPE) and within a certified chemical fume
hood.

Physical and Chemical Properties

Quantitative data for the physical and chemical properties of 4-Bromomethyl-2-chloro-1-
methoxybenzene is limited. The following table summarizes available predicted and
experimental data. Researchers should verify these properties with the specific batch and
supplier information.

Property Value Source
Molecular Formula CsHsBrCIO [11[2][3]
Molecular Weight 235.51 g/mol [1112][3]
Appearance Pale yellow oil or solid [4]
Boiling Point 273.0 £ 25.0 °C (Predicted) [2]
Density 1.520 + 0.06 g/cm? (Predicted) [2][4]

N Soluble in Dichloromethane,
Solubility [4]
Ethyl Acetate

Melting Point Data not available

Vapor Pressure Data not available

Toxicological Information

Detailed toxicological data for 4-Bromomethyl-2-chloro-1-methoxybenzene is largely
unavailable. The toxicological properties have not been thoroughly investigated. However,
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based on its chemical structure and GHS classification, it should be treated as a highly
hazardous substance.

Toxicity Data Value

LD50 (Oral) No data available
LD50 (Dermal) No data available
LC50 (Inhalation) No data available

Occupational Exposure Limits:

» No specific occupational exposure limits (e.g., PEL, TLV) have been established for 4-
Bromomethyl-2-chloro-1-methoxybenzene.

Given the lack of data, exposure should be minimized to the lowest possible level.

Safe Handling and Storage
Engineering Controls

All work with 4-Bromomethyl-2-chloro-1-methoxybenzene, including weighing and transfer,
must be conducted in a certified chemical fume hood to minimize inhalation exposure.[5]
Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.[6]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory when handling this compound. The following
diagram outlines the correct sequence for donning and doffing PPE.
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Doffing PPE

Gloves (outer pair) }—) Goggles/Face Shield }—) Lab Coat or Apron }—){ Shoe Covers (optional) }—) Respirator (if required) }—){ Gloves (inner pair) }—)’ Wash Hands Thoroughly
Donning PPE

Lab Coat or Apron ‘7){ Shoe Covers (optional) }7){ Respirator (if required) }7){ Goggles/Face Shield ‘7){ Gloves (double-gloving recommended) ‘

Click to download full resolution via product page

PPE Donning and Doffing Sequence

Specific PPE Recommendations:
o Eye Protection: Chemical splash goggles and a face shield are required.[7]
» Skin Protection: A chemical-resistant lab coat or apron should be worn.[5]

o Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) are mandatory. Double-gloving is
recommended. Inspect gloves for any signs of degradation or puncture before use.[8]

» Respiratory Protection: If there is a risk of aerosol generation or if working outside of a fume
hood, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid
gases should be used.

Storage

Store 4-Bromomethyl-2-chloro-1-methoxybenzene in a tightly sealed, properly labeled
container in a cool, dry, and well-ventilated area.[2] It should be stored away from incompatible
materials such as strong oxidizing agents, bases, and moisture.[9] Storage at 2-8°C under an
inert atmosphere (e.g., argon or nitrogen) is recommended.[2]

Emergency Procedures
First Aid Measures
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The following table outlines the immediate first aid response to exposure.

Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids occasionally. Seek immediate

medical attention.[6]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical

attention.[6]

Move the victim to fresh air immediately. If

breathing is difficult, administer oxygen. If

Inhalation
breathing has stopped, give artificial respiration.
Seek immediate medical attention.[6]
Do NOT induce vomiting. If the victim is
conscious and alert, give 2-4 cupfuls of milk or
Ingestion water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[8]

Spill Response

In the event of a spill, follow the procedures outlined in the diagram below.
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Evacuate immediate area and alert others

\ 4

Assess the spill size and hazards

Small Spill (<100 mL) and Contained?

Yes

Don appropriate PPE and contain the spill with absorbent material

Y

Evacuate the lab/building and call emergency services Neutralize with sodium bicarbonate or other suitable agent

\ 4

Collect absorbed material into a sealed container for hazardous waste

\ 4

Decontaminate the area with soap and water

\ 4

Contact Environmental Health & Safety for pickup and reporting

Click to download full resolution via product page

Chemical Spill Response Workflow
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Spill Cleanup Protocol:

Evacuate and Alert: Immediately evacuate the spill area and alert nearby personnel.

Control Vapors: If safe to do so, cover the spill with a compatible absorbent material to
control the release of vapors.

Personal Protection: Before attempting cleanup, don the appropriate PPE as outlined in
section 5.2.

Containment: For liquid spills, create a dike around the spill using an inert absorbent material
(e.g., vermiculite, sand, or commercial sorbent pads).[6] For solid spills, carefully sweep the
material to avoid generating dust.[10]

Neutralization: Due to the corrosive nature of this compound, a neutralization step may be
necessary. For acidic byproducts resulting from hydrolysis, a weak base like sodium
bicarbonate can be used.[11]

Collection and Disposal: Carefully collect the absorbed and neutralized material into a clearly
labeled, sealed container for hazardous waste disposal.[6]

Decontamination: Decontaminate the spill area and any equipment used with a suitable
cleaning solution (e.g., soap and water), followed by a final rinse with water.[6]

Reporting: Report the spill to your institution's Environmental Health and Safety (EHS)
department.

Fire Fighting Measures

Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam. Avoid
using a direct stream of water, as it may react with the substance.[9]

Specific Hazards: Upon combustion, this compound may produce toxic and corrosive fumes,
including hydrogen bromide and hydrogen chloride.[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6]
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Disposal Considerations

All waste containing 4-Bromomethyl-2-chloro-1-methoxybenzene must be disposed of as
hazardous waste. Follow all local, state, and federal regulations for hazardous waste disposal.
Do not dispose of this chemical down the drain. Contaminated labware and PPE should also
be disposed of as hazardous waste.

Experimental Protocols

Due to the hazardous nature of this compound, detailed experimental protocols should be
developed and reviewed by qualified personnel before any work is initiated. The following are
general guidelines for common laboratory procedures.

Weighing and Transferring

o Perform all weighing and transfer operations within a chemical fume hood.

Use a tared, sealed container to weigh the solid or liquid.

If transferring a solid, use a spatula and ensure that no dust is generated.

If transferring a liquid, use a calibrated syringe or pipette.

Clean any residual material from the spatula or syringe with a suitable solvent in the fume
hood, and dispose of the solvent as hazardous waste.

Reaction Setup and Quenching

o Set up all reactions in a chemical fume hood.
e Ensure that all glassware is dry and free of contaminants.

o Add reagents slowly and in a controlled manner, especially when working with reactive
materials.

e When quenching a reaction, do so slowly and with appropriate cooling to control any
exothermic processes.

» Be aware of potential gas evolution during quenching and ensure adequate ventilation.
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Conclusion

4-Bromomethyl-2-chloro-1-methoxybenzene is a valuable research chemical that requires
stringent safety precautions due to its corrosive and lachrymatory properties. A thorough
understanding of its hazards, proper use of engineering controls and personal protective
equipment, and adherence to established emergency procedures are essential for its safe
handling in a research environment. Always prioritize safety and consult with your institution's
safety professionals before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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